Cas no 1955499-06-5 (5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride)

• Product Name: 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride
• CAS No: 1955499-06-5
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• MDL: MFCD30181132
• CID: 4631188
• PubChem ID: 122360516
• Update Time: 2025-06-20

5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-1,3,4-thiadiazol-2-amine hydrochloride
• 5-benzyl-1,3,4-thiadiazol-2-amine;hydrochloride
• 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride

• MDL： MFCD30181132
• Inchi： 1S/C9H9N3S.ClH/c10-9-12-11-8(13-9)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H2,10,12);1H
• InChI Key： CKXCNZNLHLDAIU-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NN=C1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 80

Additional information on 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride

Introduction to 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride (CAS No. 1955499-06-5)

5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride, identified by its CAS number 1955499-06-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the thiadiazole class, a structural framework widely recognized for its versatile biological activities. The presence of a benzyl group and an amine functional group in its molecular structure contributes to its unique chemical properties and potential pharmacological applications.

The compound’s structure consists of a thiadiazole core, which is a five-membered aromatic ring incorporating sulfur and nitrogen atoms. This core is particularly noteworthy in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. The benzyl substituent at the 5-position and the amine group at the 2-position further enhance its molecular complexity, making it a promising candidate for drug discovery efforts.

In recent years, thiadiazole derivatives have garnered considerable attention in academic and industrial research due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride has been studied for its potential therapeutic effects in several disease models. Its molecular design allows for selective binding to biological targets, which is a critical factor in the development of novel therapeutic agents.

One of the most compelling aspects of 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride is its mechanism of action. Preliminary studies suggest that this compound may exert its effects by modulating the activity of key enzymes involved in cellular signaling pathways. For instance, it has been hypothesized that it could interfere with the function of kinases or other enzymes that are aberrantly activated in certain diseases. Such interactions could lead to therapeutic benefits by restoring normal cellular functions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for formulation into pharmaceutical products. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This characteristic makes 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride a particularly attractive candidate for further development into an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride with biological targets more accurately than ever before. These computational methods have been instrumental in guiding experimental design and optimizing molecular structures for improved efficacy. By leveraging such tools, scientists can accelerate the discovery process and identify promising candidates for clinical evaluation.

Moreover, the synthesis of 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride has been refined through modern organic synthesis techniques. These methods ensure high yields and purity levels, which are essential for pharmaceutical applications. The ability to produce this compound reliably and cost-effectively is crucial for its transition from laboratory research to commercial development.

In the realm of drug discovery, 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride represents a convergence of structural diversity and functional versatility. Its thiadiazole core provides a scaffold that can be modified further to enhance specific biological activities. Researchers are exploring various derivatives of this compound to improve its pharmacokinetic properties and target specificity. Such modifications are expected to yield more effective therapeutic agents with reduced side effects.

The potential applications of 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride extend across multiple therapeutic areas. For example, it has shown promise in preclinical studies as a candidate for treating inflammatory diseases by inhibiting key pro-inflammatory pathways. Additionally, its ability to modulate enzyme activity suggests that it could be useful in addressing metabolic disorders or neurodegenerative conditions.

As our understanding of disease mechanisms continues to evolve, compounds like 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride will play an increasingly important role in therapeutic development. The integration of cutting-edge research tools with traditional medicinal chemistry approaches ensures that promising candidates like this one are thoroughly evaluated before moving into clinical trials. This rigorous process helps ensure that only the most effective and safe drugs reach patients.

The future prospects for 5-Benzyl-1,3,4-thiadiazol-2-amine hydrochloride are bright given the ongoing interest in thiadiazole derivatives as pharmacological agents. As more data becomes available on its biological activities and mechanisms of action，it will be increasingly clear where this compound fits within the broader landscape of drug discovery。Collaborative efforts between academic researchers，industrial scientists，and pharmaceutical companies will be essential in realizing its full potential as a therapeutic agent.